6-(3,4-Dimethylphenoxy)hexan-1-ol

• IUPAC Name: 6-(3,4-dimethylphenoxy)hexan-1-ol
• InChI: InChI=1S/C14H22O2/c1-12-7-8-14(11-13(12)2)16-10-6-4-3-5-9-15/h7-8,11,15H,3-6,9-10H2,1-2H3
• InChI Key: BEWJJQQVBYTOSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCCCO)C
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol

Description

6-(3,4-Dimethylphenoxy)hexan-1-ol, also known as DMPOH, is a chemical compound that belongs to the family of phenoxy alcohols. It is widely used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethylphenoxy)hexan-1-ol is not fully understood, but it is believed to act as a surfactant and a stabilizer, which can improve the solubility and stability of various compounds. It has also been shown to have antioxidant properties, which can protect cells from oxidative damage.
Biochemical and Physiological Effects
6-(3,4-Dimethylphenoxy)hexan-1-ol has been shown to have several biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death. It has also been shown to have anti-inflammatory properties, which can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3,4-Dimethylphenoxy)hexan-1-ol is its ability to improve the solubility and stability of various compounds, which can be useful in drug development and other applications. However, 6-(3,4-Dimethylphenoxy)hexan-1-ol has some limitations, including its potential toxicity and its limited availability.

Future Directions

There are several future directions for research on 6-(3,4-Dimethylphenoxy)hexan-1-ol, including its potential use as a drug delivery system, its role in cancer treatment, and its potential applications in other fields, such as materials science and nanotechnology. Additionally, further studies are needed to fully understand the mechanism of action of 6-(3,4-Dimethylphenoxy)hexan-1-ol and its potential side effects.
Conclusion
In conclusion, 6-(3,4-Dimethylphenoxy)hexan-1-ol is a unique and versatile compound that has potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of 6-(3,4-Dimethylphenoxy)hexan-1-ol and its role in various fields.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenoxy)hexan-1-ol can be achieved through several methods, including the reaction of 3,4-dimethylphenol with 1-bromohexane in the presence of a base, such as potassium carbonate or sodium hydroxide. Another method involves the reaction of 3,4-dimethylphenol with 1-chlorohexane in the presence of a palladium catalyst and a base, such as potassium carbonate or cesium carbonate.

Scientific Research Applications

6-(3,4-Dimethylphenoxy)hexan-1-ol has been extensively studied for its potential applications in various scientific fields, including chemistry, biology, and medicine. It has been used as a reagent in organic synthesis, as a surfactant in emulsion polymerization, and as a stabilizer in the production of polyurethane foams. In addition, 6-(3,4-Dimethylphenoxy)hexan-1-ol has been investigated for its potential use as a drug delivery system and as a potential treatment for cancer and other diseases.